Cas no 41019-44-7 (5-(3-Chlorophenyl)-2-furoic Acid)

• Product Name: 5-(3-Chlorophenyl)-2-furoic Acid
• CAS No: 41019-44-7
• MF: C₁₁H₇ClO₃
• MW: 222.624482393265
• CID: 327976
• PubChem ID: 736256
• Update Time: 2025-08-04

5-(3-Chlorophenyl)-2-furoic Acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-Chlorophenyl)furan-2-carboxylic acid
• 2-Furancarboxylicacid, 5-(3-chlorophenyl)-
• 5-(3-Chlorophenyl)-2-furoic acid
• 5-(3-CHLORO-PHENYL)-FURAN-2-CARBOXYLIC ACID
• AC1LEHPO
• AC1Q5UWP
• ST064973
• SureCN3061978
• HMS1684M08
• MLS000123355
• AMY20959
• FT-0639686
• MFCD02067340
• SMR000123964
• 41019-44-7
• PS-5896
• SR-01000362760-1
• 2-Furancarboxylic acid, 5-(3-chlorophenyl)-
• BB 0222389
• OWEBZHHXEPQWQW-UHFFFAOYSA-N
• SR-01000362760
• DTXSID40352979
• CS-0255039
• 5-(3-Chlorophenyl)-2-carboxylic acid
• 5-(3-chlorophenyl)-2-furancarboxylic acid
• CHEMBL197273
• 5-(3-chloro-phenyl)furan-2-carboxylic acid
• SCHEMBL3061978
• A825396
• EN300-141551
• HMS2457A17
• BDBM50175434
• SB61345
• AKOS000289091
• DB-049701
• STK034560
• 5-(3-Chlorophenyl)-2-furancarboxylic Acid; 5-(3-Chlorophenyl)-2-furoic Acid; 5-(m-Chlorophenyl)-2-furancarboxylic Acid
• AT41298
• 5-(3-Chlorophenyl)-2-furoic Acid

• MDL： MFCD02067340
• Inchi： 1S/C11H7ClO3/c12-8-3-1-2-7(6-8)9-4-5-10(15-9)11(13)14/h1-6H,(H,13,14)
• InChI Key： OWEBZHHXEPQWQW-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1=CC=C(C(=O)O)O1

Computed Properties

• Exact Mass: 222.00800
• Monoisotopic Mass: 222.0083718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• Color/Form: Not available
• Density: Not available
• Melting Point: 177-178oC
• Boiling Point: Not available
• Flash Point: Not available
• Refractive Index: 1.594
• Solubility: DMSO (Slightly), Methanol (Slightly)
• PSA: 50.44000
• LogP: 3.29820
• Vapor Pressure: Not available

5-(3-Chlorophenyl)-2-furoic Acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-(3-Chlorophenyl)-2-furoic Acid

5-(3-Chlorophenyl)-2-furoic Acid: A Comprehensive Overview

5-(3-Chlorophenyl)-2-furoic Acid, identified by the CAS number 41019-44-7, is a compound of significant interest in various scientific and industrial domains. This compound, characterized by its unique structure and properties, has garnered attention due to its potential applications in pharmaceuticals, agrochemicals, and materials science. Recent advancements in synthetic methodologies and its characterization have further underscored its importance in modern chemical research.

The molecular structure of 5-(3-Chlorophenyl)-2-furoic Acid comprises a furoic acid moiety substituted with a chlorophenyl group at the 5-position. This substitution pattern imparts distinctive electronic and steric properties to the molecule, influencing its reactivity and biological activity. The presence of the chlorine atom at the meta position of the phenyl ring introduces electron-withdrawing effects, which can modulate the acidity of the carboxylic acid group and enhance the compound's stability under certain conditions.

Recent studies have explored the synthesis of 5-(3-Chlorophenyl)-2-furoic Acid through various routes, including nucleophilic aromatic substitution and coupling reactions. These methods have been optimized to improve yield and purity, making the compound more accessible for large-scale production. The use of microwave-assisted synthesis has also been reported, demonstrating faster reaction times and better control over product quality.

In terms of physical properties, 5-(3-Chlorophenyl)-2-furoic Acid exhibits a melting point of approximately 200°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and ethyl acetate. Its UV-Vis spectrum shows strong absorption bands in the range of 280-300 nm, indicative of conjugation within the aromatic system. These properties make it suitable for applications requiring specific solubility profiles and spectral characteristics.

The biological activity of 5-(3-Chlorophenyl)-2-furoic Acid has been a focal point of recent research. In vitro studies have revealed its potential as an anti-inflammatory agent, with mechanisms involving inhibition of cyclooxygenase enzymes. Additionally, it has shown moderate activity against certain bacterial strains, suggesting its potential as an antimicrobial agent. Ongoing clinical trials are evaluating its efficacy in treating chronic inflammatory conditions, which could pave the way for its use in pharmacological formulations.

In the realm of materials science, 5-(3-Chlorophenyl)-2-furoic Acid has been employed as a precursor for synthesizing advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its ability to act as a ligand due to the carboxylic acid group has enabled the creation of porous structures with applications in gas storage and catalysis. Recent breakthroughs in this area have highlighted its role in enhancing MOF stability under harsh environmental conditions.

The environmental impact of 5-(3-Chlorophenyl)-2-furoic Acid has also been studied to ensure sustainable practices. Research indicates that it undergoes biodegradation under aerobic conditions, with degradation rates influenced by pH levels and microbial activity. Efforts are underway to develop eco-friendly synthesis pathways that minimize waste generation and energy consumption.

In conclusion, 5-(3-Chlorophenyl)-2-furoic Acid, with its unique chemical properties and versatile applications, continues to be a subject of intense research. As new findings emerge from diverse fields such as pharmacology, materials science, and environmental chemistry, this compound is poised to play an increasingly significant role in both academic and industrial settings.